Cas no 1546213-00-6 (ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate)

• Product Name: ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate
• CAS No: 1546213-00-6
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 5638242
• PubChem ID: 82796445
• Update Time: 2025-05-24

ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS021114841
• EN300-27783685
• ethyl 4-amino-3-{[(1-methyl-1H-imidazol-2-yl)methyl]amino}benzoate
• 1546213-00-6
• ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate

• Inchi： 1S/C14H18N4O2/c1-3-20-14(19)10-4-5-11(15)12(8-10)17-9-13-16-6-7-18(13)2/h4-8,17H,3,9,15H2,1-2H3
• InChI Key： DYXQFYRVNHTYAY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)NCC1=NC=CN1C)N)=O

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate

Introduction to Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate (CAS No. 1546213-00-6)

Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate, a compound with the CAS number 1546213-00-6, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate structural framework, has been explored for its potential applications in drug discovery and molecular biology research.

The molecular structure of Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate consists of a benzoate core substituted with an amino group at the 4-position and a complex amine moiety at the 3-position. The presence of the 1-methyl-1H-imidazol-2-ylmethylamino group introduces a unique pharmacophoric element that has been studied for its interaction with biological targets. This structural feature makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways involved in various diseases. The Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate molecule has been examined for its potential role in inhibiting key enzymes and receptors associated with neurological disorders, cancer, and inflammatory conditions. Its ability to interact with multiple targets makes it an attractive scaffold for structure-based drug design.

One of the most compelling aspects of this compound is its potential to serve as a precursor in the synthesis of more complex derivatives. Researchers have utilized Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate as a building block to develop new analogs with enhanced pharmacological properties. These derivatives have shown promise in preclinical studies, demonstrating efficacy in models of pain, neurodegeneration, and autoimmune diseases.

The synthesis of Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of the benzoate core, followed by the introduction of the amino and imidazole-containing side chains. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological activity of this compound has been investigated through both computational modeling and experimental studies. Molecular docking simulations have revealed that Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate can bind to various protein targets with high affinity. These interactions have been validated through enzyme inhibition assays and cell-based assays, providing evidence for its potential therapeutic applications.

In addition to its pharmacological significance, Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate has also been explored for its role in chemical biology research. Its unique structural features make it a valuable tool for studying protein-protein interactions and signaling pathways. Researchers have utilized this compound to develop probes that can visualize and modulate biological processes at the molecular level.

The future prospects of this compound are promising, with ongoing studies aimed at optimizing its pharmacokinetic properties and expanding its therapeutic applications. Advances in drug delivery systems and nanotechnology are expected to enhance the efficacy of derivatives based on this scaffold. Furthermore, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development of novel drugs inspired by Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate.

In conclusion, Ethyl 4-amino-3-{(1-methyl-1H-imidazol-2-y l)methylamino}benzoate (CAS No. 1546213-00) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its complex structure, synthetic versatility, and potential therapeutic applications make it a cornerstone in ongoing research efforts aimed at developing next-generation therapeutics.